Cas no 60541-89-1 (5-Bromo-2-methoxy-3-nitrobenzoic acid)

• Product Name: 5-Bromo-2-methoxy-3-nitrobenzoic acid
• CAS No: 60541-89-1
• MF: C₈H₆BrNO₅
• MW: 276.04094171524
• CID: 1033053
• Update Time: 2025-06-08

5-Bromo-2-methoxy-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-methoxy-3-nitrobenzoic acid

• Inchi： 1S/C8H6BrNO5/c1-15-7-5(8(11)12)2-4(9)3-6(7)10(13)14/h2-3H,1H3,(H,11,12)
• InChI Key： UYAFJWNETZAGDU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(=O)O)C=1)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 5-Bromo-2-methoxy-3-nitrobenzoic acid

Comprehensive Overview of 5-Bromo-2-methoxy-3-nitrobenzoic acid (CAS No. 60541-89-1)

5-Bromo-2-methoxy-3-nitrobenzoic acid (CAS No. 60541-89-1) is a versatile organic intermediate widely used in pharmaceutical synthesis, agrochemical research, and material science. This compound belongs to the class of nitrobenzoic acid derivatives, characterized by its bromine and methoxy functional groups, which enhance its reactivity in cross-coupling reactions and other organic transformations. Its molecular formula, C₈H₆BrNO₅, reflects a balanced structure suitable for diverse applications.

In recent years, the demand for 5-Bromo-2-methoxy-3-nitrobenzoic acid has surged due to its role in synthesizing biologically active molecules. Researchers highlight its utility in constructing heterocyclic compounds, which are pivotal in drug discovery for treating metabolic disorders and inflammatory conditions. The compound’s nitro group facilitates reduction reactions, while the carboxylic acid moiety allows for further derivatization, making it a multifunctional building block.

From an SEO perspective, queries like "synthesis of 5-Bromo-2-methoxy-3-nitrobenzoic acid" or "CAS 60541-89-1 applications" rank highly, reflecting user interest in its practical uses and synthetic protocols. Environmental concerns also drive searches for green chemistry alternatives involving this compound, such as solvent-free reactions or catalytic methods. These trends align with the broader shift toward sustainable chemical processes in academia and industry.

The physicochemical properties of 5-Bromo-2-methoxy-3-nitrobenzoic acid further underscore its adaptability. With a melting point range of 160–165°C and moderate solubility in polar solvents like DMF and DMSO, it integrates seamlessly into multistep synthetic routes. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a critical factor for high-yield reactions.

Emerging studies explore its potential in material science, particularly in designing organic semiconductors and photoactive materials. The compound’s electron-withdrawing groups contribute to tunable electronic properties, appealing for optoelectronic devices. This intersection of chemistry and technology addresses contemporary demands for advanced functional materials.

In summary, 5-Bromo-2-methoxy-3-nitrobenzoic acid (CAS No. 60541-89-1) exemplifies the synergy between structural complexity and practical utility. Its relevance spans pharmaceutical innovation, sustainable chemistry, and cutting-edge materials, positioning it as a cornerstone in modern chemical research.